Cas no 144701-24-6 (Fmoc-d-nva-oh)
Fmoc-D-Nva-OH is a protected amino acid derivative used in solid-phase peptide synthesis (SPPS). The compound features an Fmoc (9-fluorenylmethoxycarbonyl) group, which serves as an amine-protecting group, and D-norvaline (D-Nva), a non-proteinogenic amino acid. The Fmoc group is cleaved under mild basic conditions, making it suitable for stepwise peptide assembly. The D-configuration of norvaline enhances resistance to enzymatic degradation, improving peptide stability. This derivative is particularly valuable in synthesizing modified peptides for research in drug development and structural studies. Its high purity and reliable performance ensure consistent results in SPPS applications. Proper storage under anhydrous conditions is recommended to maintain stability.
Fmoc-d-nva-oh structure
Product Name:Fmoc-d-nva-oh
CAS No:144701-24-6
MF:C20H21NO4
MW:339.38504576683
MDL:MFCD00155640
CID:64877
PubChem ID:2756112
Update Time:2025-06-26
Fmoc-d-nva-oh Chemical and Physical Properties
Names and Identifiers
-
- (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)pentanoic acid
- Fmoc-D-2-aminovaleric acid
- Fmoc-D-Nva-OH
- Fmoc-D-norvaline
- fmoc-norvaline
- N-[(9-fluorenyl)methoxycarbonyl]-D-norvaline
- SCHEMBL119530
- CS-0101031
- AKOS016843505
- DS-3404
- Z1946055110
- EN300-624040
- (R)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)pentanoic acid
- J-300351
- 144701-24-6
- MFCD00155640
- (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid
- D-Norvaline, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
- DTXSID80373244
- (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid
- AM82598
- (2R)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}pentanoic acid
- (2R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)pentanoic acid
- 894-027-2
- Fmoc-d-nva-oh
-
- MDL： MFCD00155640
- Inchi： 1S/C20H21NO4/c1-2-7-18(19(22)23)21-20(24)25-12-17-15-10-5-3-8-13(15)14-9-4-6-11-16(14)17/h3-6,8-11,17-18H,2,7,12H2,1H3,(H,21,24)(H,22,23)/t18-/m1/s1
- InChI Key： JBIJSEUVWWLFGV-GOSISDBHSA-N
- SMILES： O(C(N[C@@H](C(=O)O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 339.14700
- Monoisotopic Mass: 339.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 8
- Complexity: 458
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- Color/Form: White powder
- Density: 1.23
- Melting Point: 152-154°C
- Boiling Point: 557.9 °C at 760 mmHg
- Flash Point: 291.2 °C
- PSA: 75.63000
- LogP: 4.16930
Fmoc-d-nva-oh Security Information
- WGK Germany：3
- Safety Instruction： S22-S24/25
- HazardClass：IRRITANT
- Storage Condition：2-8°C
Fmoc-d-nva-oh Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Fmoc-d-nva-oh Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F620210-100mg |
Fmoc-d-nva-oh |
144701-24-6 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | F620210-250mg |
Fmoc-d-nva-oh |
144701-24-6 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | F620210-500mg |
Fmoc-d-nva-oh |
144701-24-6 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | F620210-1g |
Fmoc-d-nva-oh |
144701-24-6 | 1g |
$ 80.00 | 2022-06-02 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F181523-1g |
Fmoc-d-nva-oh |
144701-24-6 | 97% | 1g |
¥91.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F181523-25g |
Fmoc-d-nva-oh |
144701-24-6 | 97% | 25g |
¥1075.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F181523-5g |
Fmoc-d-nva-oh |
144701-24-6 | 97% | 5g |
¥274.90 | 2023-09-02 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F79020-100g |
(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)pentanoic acid |
144701-24-6 | 95% | 100g |
¥3760.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F79020-10g |
(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)pentanoic acid |
144701-24-6 | 95% | 10g |
¥426.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F79020-5g |
(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)pentanoic acid |
144701-24-6 | 95% | 5g |
¥138.0 | 2023-09-07 |
Fmoc-d-nva-oh Related Literature
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
